B1192458 CC-8490

CC-8490

Cat. No. B1192458
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Description

A benzopyran with potential antineoplastic activity. CC-8490 acts as a selective estrogen receptor modulator (SERM), inhibiting the proliferation of estrogen-sensitive breast cancer cells. This agent also inhibits growth and induces apoptosis of glioblastoma cells via a mechanism independent of estrogen receptor-related mechanisms.

Scientific Research Applications

Antitumor Activity of CC-8490

CC-8490 has been identified as a novel benzopyranone with potent Selective Estrogen Receptor Modulatory (SERM) activity, especially in bone and breast cancer cell lines. It exhibits anticancer activity across various tumor types, including glioblastoma, leukemia, breast, colon, prostate, pancreatic, ovarian, non-small cell lung, and uterine cancers. Notably, CC-8490 induces apoptosis and inhibits tumor growth in U87 glioblastoma tumors, extending the survival of mice with intracranial glioblastoma. Additionally, it inhibits the proliferation of multiple cancer cell lines and a multi-drug resistant phenotype of a uterine carcinoma cell line. Its in vivo anticancer activity has been demonstrated in SCID mouse xenograft models of human cancer cell lines, including glioblastoma, non-small cell lung cancer, colon, and breast cancers. The compound has undergone a Phase I dose escalation study in patients with glioblastoma (Narla et al., 2005).

CC-8490 Inducing Glioma Cell Apoptosis

CC-8490, along with tamoxifen (a known SERM), has been shown to induce apoptosis in glioma cells in a dose- and time-dependent manner. This effect is independent of estrogen receptor signaling pathways, as none of the glioma cell lines examined express either ER-α or ER-β. This suggests that CC-8490’s mechanism of inducing glioma cell apoptosis is independent of the ER signaling pathway. These findings demonstrate that CC-8490 can induce glioma cell apoptosis both in vitro and in vivo, and that the clinical efficacy of SERMs for the treatment of malignant gliomas could potentially be enhanced by simultaneous inhibition of the NF-κB pathway (Hui et al., 2004).

properties

Product Name

CC-8490

IUPAC Name

NONE

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>5 years if stored properly

solubility

Soluble in DMSO, not in water

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

CC8490;  CC 8490;  CC-8490;  SPC8490;  SPC-8490;  SPC 8490.

Origin of Product

United States

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